Cas no 1822863-22-8 (1-{spiro[2.2]pentan-1-yl}ethan-1-ol)

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is a specialized organic compound featuring a spirocyclic structure, which imparts unique steric and electronic properties. The spiro[2.2]pentane core contributes to high strain energy and rigidity, making it a valuable intermediate in synthetic chemistry for constructing complex molecular architectures. The hydroxyl group enhances its utility as a versatile building block for further functionalization, such as esterification or etherification. Its compact, three-dimensional structure may also confer advantageous solubility and stability in certain applications. This compound is particularly relevant in pharmaceutical and materials science research, where constrained ring systems are sought for modulating physicochemical properties or exploring novel reactivity pathways.
1-{spiro[2.2]pentan-1-yl}ethan-1-ol structure
1822863-22-8 structure
Product Name:1-{spiro[2.2]pentan-1-yl}ethan-1-ol
CAS No:1822863-22-8
MF:C7H12O
MW:112.169582366943
CID:5699477
PubChem ID:12705080
Update Time:2025-10-22

1-{spiro[2.2]pentan-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{spiro[2.2]pentan-1-yl}ethan-1-ol
    • EN300-718754
    • 1822863-22-8
    • Inchi: 1S/C7H12O/c1-5(8)6-4-7(6)2-3-7/h5-6,8H,2-4H2,1H3
    • InChI Key: FOFWWMQHIRRUNX-UHFFFAOYSA-N
    • SMILES: OC(C)C1CC21CC2

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

1-{spiro[2.2]pentan-1-yl}ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-718754-1.0g
1-{spiro[2.2]pentan-1-yl}ethan-1-ol
1822863-22-8
1g
$0.0 2023-06-07

1-{spiro[2.2]pentan-1-yl}ethan-1-ol Related Literature

Additional information on 1-{spiro[2.2]pentan-1-yl}ethan-1-ol

Research Briefing on 1-{spiro[2.2]pentan-1-yl}ethan-1-ol (CAS: 1822863-22-8) in Chemical Biology and Pharmaceutical Applications

1-{spiro[2.2]pentan-1-yl}ethan-1-ol (CAS: 1822863-22-8) is a novel spirocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. Its unique structural features, including the spiro[2.2]pentane scaffold, make it a promising candidate for drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-{spiro[2.2]pentan-1-yl}ethan-1-ol. The spiro[2.2]pentane core is known for its high strain energy, which complicates traditional synthetic routes. However, advancements in catalytic methods, including transition metal-catalyzed cyclizations and photochemical reactions, have enabled more efficient and scalable synthesis of this compound. These developments are critical for its further exploration in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that 1-{spiro[2.2]pentan-1-yl}ethan-1-ol exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. For instance, in vitro studies have demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), indicating potential applications in treating conditions such as arthritis and Parkinson's disease. These findings are supported by molecular docking simulations, which reveal favorable binding affinities and selectivity profiles.

Further research has explored the pharmacokinetic properties of 1-{spiro[2.2]pentan-1-yl}ethan-1-ol, including its metabolic stability and bioavailability. Early-stage animal studies have shown promising results, with the compound demonstrating good tissue penetration and a favorable safety profile. These attributes position it as a viable lead compound for further optimization and preclinical development.

The potential therapeutic applications of 1-{spiro[2.2]pentan-1-yl}ethan-1-ol extend beyond its current findings. Researchers are investigating its utility in targeted drug delivery systems, leveraging its unique physicochemical properties to enhance drug solubility and stability. Additionally, its spirocyclic structure offers opportunities for designing prodrugs and bifunctional molecules, which could broaden its applicability in treating complex diseases.

In conclusion, 1-{spiro[2.2]pentan-1-yl}ethan-1-ol (CAS: 1822863-22-8) represents a compelling area of research in chemical biology and pharmaceuticals. Its distinctive structure, combined with promising biological and pharmacokinetic data, underscores its potential as a therapeutic agent. Continued exploration of its synthetic routes, mechanism of action, and clinical applicability will be essential to fully realize its value in drug development. This briefing underscores the importance of interdisciplinary collaboration to advance the understanding and utilization of this innovative compound.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.